Cas no 6835-61-6 (2-Methoxycarbonylphenyl 2-acetamido-2-deoxy-beta-D-glucopyranoside)

• Product Name: 2-Methoxycarbonylphenyl 2-acetamido-2-deoxy-beta-D-glucopyranoside
• CAS No: 6835-61-6
• MF: C₁₆H₂₁NO₈
• MW: 355.33984541893
• MDL: MFCD08703768
• CID: 47016
• PubChem ID: 11889849
• Update Time: 2025-08-01

2-Methoxycarbonylphenyl 2-acetamido-2-deoxy-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 2-Methoxycarbonylphenyl 2-acetamido-2-deoxy-beta-D-glucopyranoside
• 2-METHOXYCARBONYLPHENYL 2-ACETAMIDO-2-DEOXY-B-D-GLUCOPYRANOSIDE
• methyl 2-[(2S,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzoate
• D93264
• AS-78433
• SR-01000013288-1
• Methyl 2-[(2-acetamido-2-deoxy-beta-D-glucopyranosyl)oxy]benzoate
• 6835-61-6
• W-203518
• DTXSID90474539
• SR-01000013288
• AKOS032441049
• METHYL 2-{[(2S,3R,4R,5S,6R)-3-ACETAMIDO-4,5-DIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}BENZOATE
• (2'-Methoxycarbonyl) phenyl-2-acetamido-2-deoxy-beta-D-glucopyranoside

• MDL： MFCD08703768
• Inchi： 1S/C16H21NO8/c1-8(19)17-12-14(21)13(20)11(7-18)25-16(12)24-10-6-4-3-5-9(10)15(22)23-2/h3-6,11-14,16,18,20-21H,7H2,1-2H3,(H,17,19)/t11-,12-,13-,14-,16-/m1/s1
• InChI Key： OCTAXAHVUYMHBW-UTGUJQJDSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)NC(C)=O)OC1C=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 355.12700
• Monoisotopic Mass: 355.12671663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 134.55000
• LogP: -0.81340